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Compound of Interest

Compound Name: 2,3,4-Trihydroxybutanoic acid

Cat. No.: B3183630

An In-depth Technical Guide to Erythronic Acid for Researchers and Drug Development
Professionals

Introduction

Erythronic acid is a four-carbon sugar acid that plays a role in various biochemical pathways,
particularly in carbohydrate metabolism.[1] It is an endogenous metabolite found in various
biological fluids, including urine, plasma, and cerebrospinal fluid. This guide provides a
comprehensive overview of the chemical and physical properties of erythronic acid, its
synthesis, and analytical methodologies relevant to researchers, scientists, and professionals
in drug development.

Core Chemical Properties

A thorough understanding of the fundamental chemical and physical properties of erythronic
acid is essential for its application in research and development.

Chemical Formula and Molecular Weight

Erythronic acid is a simple sugar acid with a straightforward molecular composition. The
empirical and molecular formula for erythronic acid is CaHsOs.[2][3] This composition gives it a
molecular weight of approximately 136.10 g/mol .[3][4]
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Property Value Source(s)

Molecular Formula CaHsOs [2][3]

Molecular Weight 136.10 g/mol [3][4]

Exact Mass 136.03717335 Da [2][3]
Stereoisomerism

Erythronic acid contains two chiral centers, leading to the existence of stereoisomers. The two
enantiomeric forms are D-erythronic acid and L-erythronic acid.[4] The D-enantiomer has the
(2R,3R) configuration, while the L-enantiomer has the (2S,3S) configuration.[3][4] These
enantiomers are non-superimposable mirror images of each other.[5] The spatial arrangement
of atoms can significantly impact the biological activity of a molecule, making the distinction
between stereoisomers critical in drug development.[6][7] Diastereomers of erythronic acid,
which are stereoisomers that are not mirror images, also exist, with threonic acid being a
notable example.[8]
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Caption: Relationship between stereoisomers of erythronic acid.

Physicochemical Properties

The physicochemical properties of erythronic acid are crucial for designing experimental
protocols, such as selecting appropriate solvents and analytical techniques.
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Appearance White crystalline solid [1]

Boiling Point 518.9°C at 760 mmHg [2]

Density 1.65 g/cm3 [2]

Melting Point 100 - 102 °C [4]
Hydrogen Bond Donor Count 4 [2]
Hydrogen Bond Acceptor

C:;untg p > 12l
Rotatable Bond Count 3 [2]

Synthesis of Erythronic Acid

The synthesis of erythronic acid and its derivatives is a key area of research, particularly for
studying its biological functions and potential as a therapeutic agent. A common precursor for
the synthesis of 4-phospho-D-erythronate, an intermediate in some bacterial metabolic
pathways, is D-erythronolactone.[9]

Synthetic Pathway Overview

A straightforward, multi-step synthesis of 4-phospho-D-erythronate from the relatively
inexpensive D-erythronolactone has been reported.[9] This process involves protection of
hydroxyl groups, phosphorylation, and subsequent deprotection to yield the final product.[9]
Other synthetic routes include the oxidation of D-glucose.[10]
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Caption: Simplified workflow for the synthesis of 4-phospho-D-erythronate.
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Experimental Protocol: Synthesis of 4-Phospho-D-
Erythronate from D-Erythronolactone

The following protocol is a summarized example based on reported methods.[9]

Protection of D-Erythronolactone: React D-erythronolactone with a suitable protecting group
to mask the hydroxyl groups, preventing them from reacting in subsequent steps.

e Phosphorylation: Introduce a phosphate group at the C4 position using a phosphorylating
agent.

o Deprotection: Remove the protecting groups to yield 4-phospho-D-erythronate.

« Purification: Isolate and purify the final product using techniques such as fractional
crystallization.[9]

Analytical Methodologies

Accurate and reliable analytical methods are essential for the quantification and
characterization of erythronic acid in various matrices. High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are
commonly employed techniques.[11]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the analysis of non-volatile compounds like erythronic acid.
[11] A common approach involves reversed-phase chromatography with UV detection.[11]
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Caption: Experimental workflow for HPLC-UV analysis of D-erythronic acid.

Experimental Protocol: HPLC-UV Analysis

The following is a generalized protocol for the HPLC-UV analysis of D-erythronic acid.[11]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3245685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3245685/
https://pdf.benchchem.com/86/Application_Notes_and_Protocols_for_the_Analysis_of_D_Erythronic_Acid.pdf
https://pdf.benchchem.com/86/Application_Notes_and_Protocols_for_the_Analysis_of_D_Erythronic_Acid.pdf
https://pdf.benchchem.com/86/Application_Notes_and_Protocols_for_the_Analysis_of_D_Erythronic_Acid.pdf
https://www.benchchem.com/product/b3183630?utm_src=pdf-body-img
https://pdf.benchchem.com/86/Application_Notes_and_Protocols_for_the_Analysis_of_D_Erythronic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sample Preparation:

o For biological fluids, perform protein precipitation by adding a threefold excess of cold
acetonitrile, vortexing, and centrifuging.

o Collect the supernatant and evaporate to dryness under a stream of nitrogen.
o Reconstitute the sample in the mobile phase.
o Filter the sample through a 0.22 um syringe filter before injection.[11]

e HPLC Instrumentation and Conditions:

o

HPLC Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).
[11]

o Mobile Phase: A suitable mobile phase, for instance, a mixture of an aqueous buffer and
an organic solvent.[11]

o Flow Rate: 1.0 mL/min.[11]
o Column Temperature: 30°C.[11]
o Injection Volume: 10 pL.[11]

o Detection: UV detector at 210 nm.[11]

Parameter Value Source(s)
Column Type C18 reversed-phase [11]
Flow Rate 1.0 mL/min [11]
Detection Wavelength 210 nm [11]

Role in Biological Systems and Drug Development

Erythronic acid is a naturally occurring sugar acid in the human body and is considered an
endogenous metabolite.[12] It can be formed from the degradation of ascorbic acid or from
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glycated proteins. In certain bacteria, its phosphorylated form, 4-phospho-D-erythronate, is an
intermediate in the synthesis of pyridoxal 5'-phosphate (a form of vitamin B6).[9]

In the context of drug development, understanding the metabolic pathways involving erythronic
acid can provide insights into metabolic diseases.[12] Furthermore, its stereocisomers can serve
as chiral building blocks in the synthesis of more complex molecules. The study of erythronic
acid and its derivatives continues to be an area of interest for researchers exploring metabolic
regulation and developing novel therapeutic agents.

Conclusion

Erythronic acid, with its well-defined chemical formula of CaHsOs and a molecular weight of
136.10 g/mol , is a significant molecule in the field of biochemistry and has potential
applications in drug development.[2][3][4] Its stereochemistry plays a crucial role in its
biological activity. The synthesis and analytical methodologies outlined in this guide provide a
foundation for researchers and scientists to further explore the properties and applications of
this versatile sugar acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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